Cas no 2551119-52-7 (1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride
• CAS No: 2551119-52-7
• MF: C₇H₁₂ClNS
• MW: 177.69487953186
• MDL: MFCD32874944
• CID: 5656753
• PubChem ID: 165871741
• Update Time: 2025-05-22

1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2551119-52-7
• EN300-27194319
• Z4739472615
• 1-(3,5-dimethylthiophen-2-yl)methanamine hydrochloride
• 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride

• MDL： MFCD32874944
• Inchi： 1S/C7H11NS.ClH/c1-5-3-6(2)9-7(5)4-8;/h3H,4,8H2,1-2H3;1H
• InChI Key： HCBLEXBSTHRBMW-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC(C)=C1CN

Computed Properties

• Exact Mass: 177.0378983g/mol
• Monoisotopic Mass: 177.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride

1-(3,5-Dimethylthiophen-2-yl)methanamine Hydrochloride: A Comprehensive Overview

1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride (CAS No. 2551119-52-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with two methyl groups and a methanamine group. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability.

The molecular structure of 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride is notable for its aromatic thiophene ring, which contributes to its electronic properties and reactivity. The thiophene moiety, a five-membered heterocyclic compound with one sulfur atom, is known for its versatility in organic synthesis. The substitution pattern of the methyl groups at the 3 and 5 positions of the thiophene ring not only enhances the compound's stability but also influences its pharmacokinetic properties.

Recent studies have highlighted the potential of 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride as a lead compound in drug discovery. Researchers have explored its role in various biological systems, including its ability to modulate enzyme activity and interact with cellular receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride involves a multi-step process that typically begins with the preparation of the thiophene derivative. Key steps include nucleophilic substitution reactions and subsequent acid-base neutralization to form the hydrochloride salt. The optimization of these steps has been a focus of recent research to improve yield and purity.

In terms of applications, 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride has shown potential in both therapeutic and diagnostic contexts. Its ability to act as a bioisostere in drug design has been particularly valuable. Bioisosterism refers to the replacement of one functional group with another that retains similar biological activity but improves pharmacokinetic properties such as absorption and metabolism.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and toxicity profiles of 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride more accurately. These computational models have been instrumental in guiding experimental studies and accelerating the drug discovery process.

It is also worth noting that 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride exhibits interesting photophysical properties. Studies have shown that it can act as a fluorescent probe under certain conditions, opening up possibilities for its use in bioimaging applications.

In conclusion, 1-(3,5-Dimethylthiophen-2-yl)methanamine hydrochloride (CAS No. 2551119-52-7) is a versatile compound with significant potential in various scientific domains. Its unique chemical structure, combined with recent advancements in research methodologies, positions it as an important tool in both academic and industrial settings.